Cas no 141023-00-9 (Methyl 7,7,7-trifluoro-6-oxoheptanoate)

• Product Name: Methyl 7,7,7-trifluoro-6-oxoheptanoate
• CAS No: 141023-00-9
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• MDL: MFCD18909904
• CID: 1027032
• PubChem ID: 15211612
• Update Time: 2025-09-24

Methyl 7,7,7-trifluoro-6-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 7,7,7-trifluoro-6-oxoheptanoate
• 7,7,7-trifluoro-6-oxo-heptanoic acid methyl ester
• DB-352126
• DTXSID20570093
• 141023-00-9
• EN300-345102
• Methyl7,7,7-trifluoro-6-oxoheptanoate
• RCVNOYFOKLEMRY-UHFFFAOYSA-N

• MDL： MFCD18909904
• Inchi： 1S/C8H11F3O3/c1-14-7(13)5-3-2-4-6(12)8(9,10)11/h2-5H2,1H3
• InChI Key： RCVNOYFOKLEMRY-UHFFFAOYSA-N
• SMILES： FC(C(CCCCC(=O)OC)=O)(F)F

Computed Properties

• Exact Mass: 212.06603
• Monoisotopic Mass: 212.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37